Cas no 2640978-09-0 (N-tert-butyl-1-[7-(trifluoromethyl)quinolin-4-yl]pyrrolidine-3-carboxamide)

• Product name: N-tert-butyl-1-[7-(trifluoromethyl)quinolin-4-yl]pyrrolidine-3-carboxamide
• CAS No: 2640978-09-0
• MF: C₁₉H₂₂F₃N₃O
• MW: 365.392694950104
• CID: 5319504
• PubChem ID: 155800534

N-tert-butyl-1-[7-(trifluoromethyl)quinolin-4-yl]pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-1-[7-(trifluoromethyl)quinolin-4-yl]pyrrolidine-3-carboxamide
• F6752-7553
• AKOS040724291
• 2640978-09-0

• Inchi： 1S/C19H22F3N3O/c1-18(2,3)24-17(26)12-7-9-25(11-12)16-6-8-23-15-10-13(19(20,21)22)4-5-14(15)16/h4-6,8,10,12H,7,9,11H2,1-3H3,(H,24,26)
• InChI Key： ZXDBWMAJGCIFCQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=1)=NC=CC=2N1CCC(C(NC(C)(C)C)=O)C1)(F)F

Computed Properties

• Exact Mass: 365.17149682g/mol
• Monoisotopic Mass: 365.17149682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.2Ų

Additional information on N-tert-butyl-1-[7-(trifluoromethyl)quinolin-4-yl]pyrrolidine-3-carboxamide

Professional Introduction to N-tert-butyl-1-[7-(trifluoromethyl)quinolin-4-yl]pyrrolidine-3-carboxamide (CAS No. 2640978-09-0)

N-tert-butyl-1-[7-(trifluoromethyl)quinolin-4-yl]pyrrolidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2640978-09-0, represents a novel class of molecules with potential applications in the treatment of various diseases. Its unique structural features, particularly the presence of a trifluoromethyl group and a quinoline moiety, make it an intriguing candidate for further exploration.

The compound's structure consists of a pyrrolidine ring linked to a carboxamide group, with a tert-butyl substituent at the nitrogen position. The quinoline part of the molecule, specifically at the 7-position, incorporates a trifluoromethyl group, which is known to enhance metabolic stability and binding affinity. This design element is particularly valuable in drug development, as it can improve the compound's pharmacokinetic properties.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. Quinolines have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of a trifluoromethyl group into the quinoline scaffold often enhances these activities by increasing lipophilicity and reducing metabolic degradation. Additionally, the pyrrolidine ring contributes to the molecule's overall stability and bioavailability.

The synthesis of N-tert-butyl-1-[7-(trifluoromethyl)quinolin-4-yl]pyrrolidine-3-carboxamide involves multiple steps, including condensation reactions and functional group transformations. The use of advanced synthetic methodologies ensures high purity and yield, which are critical for pharmaceutical applications. Researchers have leveraged modern techniques such as transition metal catalysis and flow chemistry to optimize the synthesis process.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preliminary studies have suggested that it may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. The quinoline moiety is known to interact with biological targets such as topoisomerases and kinases, while the trifluoromethyl group enhances binding affinity. These interactions could lead to novel mechanisms of action for treating various types of cancer.

Furthermore, the compound's structure suggests potential applications in other therapeutic areas beyond oncology. For instance, its ability to modulate enzyme activity may make it useful in treating inflammatory diseases or neurological disorders. The tert-butyl group at the nitrogen position also contributes to solubility and bioavailability, making it a promising candidate for oral administration.

The pharmacological profile of N-tert-butyl-1-[7-(trifluoromethyl)quinolin-4-yl]pyrrolidine-3-carboxamide is currently under investigation in several preclinical studies. These studies aim to evaluate its efficacy, safety, and pharmacokinetic properties in animal models. Early results have been encouraging, showing that the compound can effectively target specific biological pathways without significant side effects. This aligns with the broader trend in drug development towards more targeted and less toxic therapies.

In conclusion, N-tert-butyl-1-[7-(trifluoromethyl)quinolin-4-yl]pyrrolidine-3-carboxamide (CAS No. 2640978-09-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development. As research continues, this molecule may contribute to advancements in treating various diseases, particularly cancer and inflammatory conditions. The ongoing studies are expected to provide more insights into its therapeutic potential and pave the way for clinical trials.